Cas no 526-85-2 (2,3,4-Trimethylphenol)

• Product Name: 2,3,4-Trimethylphenol
• CAS No: 526-85-2
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 370900
• Update Time: 2025-05-20

2,3,4-Trimethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2,3,4-trimethyl-
• 2,3,4-trimethylphenol
• 4-Hydroxy-1,2,3-trimethylbenzene
• 2,3,4-Trimethylphenol

• Inchi： 1S/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H3
• InChI Key： XRUGBBIQLIVCSI-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 136.08886

Experimental Properties

• Density: 0.996±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 81 ºC
• Boiling Point: 236 ºC
• Flash Point: 105.3±8.4 ºC,
• Refractive Index: 1.5114 (estimate)
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 2,3,4-Trimethylphenol

2,3,4-Trimethylphenol (CAS No. 526-85-2): An Overview of Its Properties, Applications, and Recent Research

2,3,4-Trimethylphenol (CAS No. 526-85-2) is a multifaceted compound that has garnered significant attention in the fields of chemistry and biochemistry due to its unique structural and functional properties. This aromatic compound, also known as 3,4,5-Trimethylphenol, is characterized by a phenolic hydroxyl group and three methyl groups attached to the benzene ring. The strategic placement of these substituents imparts distinct chemical and physical characteristics that make it a valuable component in various applications.

The molecular formula of 2,3,4-Trimethylphenol is C₉H₁₂O, with a molecular weight of approximately 136.19 g/mol. It exists as a white to off-white crystalline solid at room temperature and has a melting point ranging from 90 to 93°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for use in various chemical reactions and formulations.

In terms of its chemical reactivity, 2,3,4-Trimethylphenol can undergo a variety of reactions due to the presence of the phenolic hydroxyl group. This functional group can participate in nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and redox reactions. For instance, it can be readily esterified to form methyl esters or other alkyl esters, which are useful intermediates in the synthesis of more complex molecules.

The biological activity of 2,3,4-Trimethylphenol has been the subject of several recent studies. One notable area of research is its potential as an antioxidant. Phenolic compounds are known for their ability to scavenge free radicals and inhibit oxidative stress, which can have beneficial effects on human health. Studies have shown that 2,3,4-Trimethylphenol exhibits significant antioxidant activity in vitro and may have potential applications in the development of pharmaceuticals and nutraceuticals aimed at preventing or treating oxidative stress-related diseases.

Beyond its antioxidant properties, 2,3,4-Trimethylphenol has also been investigated for its antimicrobial activity. Research has demonstrated that it possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for use in the development of new antimicrobial agents to combat bacterial infections. Additionally, its ability to inhibit the growth of fungi has been explored for potential applications in food preservation and agricultural products.

In the field of materials science, 2,3,4-Trimethylphenol has found applications as a precursor for the synthesis of advanced materials. For example, it can be used as a building block in the preparation of polymers with enhanced thermal stability and mechanical strength. These polymers have potential uses in various industries, including electronics, automotive manufacturing, and aerospace engineering.

The environmental impact of 2,3,4-Trimethylphenol is another important consideration. Studies have evaluated its biodegradability and toxicity to aquatic organisms. While it is generally considered to be biodegradable under aerobic conditions, its environmental fate and effects need to be carefully monitored to ensure sustainable use. Researchers are actively working on developing methods to enhance its biodegradability and minimize any potential ecological risks.

In conclusion, 2,3,4-Trimethylphenol (CAS No. 526-85-2) is a versatile compound with a wide range of applications in chemistry and biochemistry. Its unique structural features endow it with valuable chemical properties that make it suitable for use in various industrial processes and research endeavors. Ongoing research continues to uncover new potential applications and optimize its use in different fields.